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Compound Name: 10-Undecynoic acid

Cat. No.: B1208590 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
10-Undecynoic acid (10-UDYA), a terminal acetylenic fatty acid, has garnered significant

interest for its potent antimicrobial and antifungal activities. This technical guide provides a

comprehensive overview of its efficacy, mechanisms of action, and the experimental

methodologies used to evaluate its properties. The information is tailored for researchers,

scientists, and professionals involved in the development of novel antimicrobial and antifungal

therapeutics.

Antimicrobial Properties
10-Undecynoic acid has demonstrated significant bactericidal and bacteriostatic effects,

particularly against oral pathogens. Its activity extends to both planktonic bacteria and complex

biofilm structures.

Quantitative Antimicrobial Data
The antimicrobial efficacy of 10-Undecynoic acid against cariogenic Streptococcus species

has been quantitatively assessed through various metrics. The data presented below is crucial

for understanding its potential as an antibacterial agent.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1208590?utm_src=pdf-interest
https://www.benchchem.com/product/b1208590?utm_src=pdf-body
https://www.benchchem.com/product/b1208590?utm_src=pdf-body
https://www.benchchem.com/product/b1208590?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208590?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Organism(s)
Concentration
(mg/mL)

Notes

Minimum Inhibitory

Concentration (MIC)

Streptococcus

mutans,

Streptococcus

sobrinus

2.5

Growth inhibition of

planktonic bacteria.[1]

[2]

Minimum Bactericidal

Concentration (MBC)

Streptococcus

mutans,

Streptococcus

sobrinus

5.0

Killing effect on

planktonic bacteria.[1]

[2]

Minimum Biofilm

Inhibitory

Concentration

(MBIC90)

Streptococcus

mutans,

Streptococcus

sobrinus

2.5
90% inhibition of

biofilm formation.[1][2]

Complete Biofilm

Inhibition

Concentration

Streptococcus

mutans,

Streptococcus

sobrinus

5.0

Complete prevention

of biofilm formation.[1]

[2]

Minimum Biofilm

Biocidal Concentration

(MBBC)

Streptococcus

mutans,

Streptococcus

sobrinus

5.0

Biocidal concentration

towards pre-existing

biofilms after 6 hours

of treatment.[1][2]

Minimum Biofilm

Eradication

Concentration

(MBEC50)

Streptococcus

mutans,

Streptococcus

sobrinus

7.0

Eradication of 50% of

the pre-existing

biofilm.[1][2]

Antibacterial Mechanism of Action
The primary antibacterial mechanism of 10-Undecynoic acid is the disruption of the bacterial

cell membrane. Its lipophilic nature allows it to traverse the plasma membrane, leading to a

decrease in hydrophobic lipid-lipid and lipid-protein interactions. This "surfactant-like"

characteristic is believed to be responsible for its antimicrobial effects.[1] Furthermore, it has
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been observed to suppress acidogenicity and aciduricity in oral streptococci, which are crucial

virulence factors for these bacteria.[1][2]
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10-Undecynoic Acid Action

Downstream Effects

10-Undecynoic Acid Interaction with
Bacterial Cell Membrane

Disruption of
Membrane Integrity

Suppression of
Acidogenicity & Aciduricity

Leakage of K+, Ca2+,
and Mg2+ ions

Leakage of Large
Molecules (e.g., DNA, RNA)

Bacterial Cell Death
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Bacterial Culture

Prepare serial dilutions of
10-Undecynoic acid in broth

Inoculate dilutions
with bacterial suspension

Incubate at 37°C with 5% CO2

Determine MIC:
Lowest concentration with

no visible growth

Subculture from tubes with
no visible growth onto
agar plates (no acid)

Incubate plates

Determine MBC:
Lowest concentration with

no bacterial re-growth

Results
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10-Undecynoic Acid Action Consequences

10-Undecynoic Acid

Disruption of
Fungal Cell Membrane

Inhibition of
Ergosterol Synthesis

Inhibition of Yeast-to-Hyphae
Transition (e.g., C. albicans)

Increased Membrane
Permeability

Reduced Virulence

Leakage of
Cellular Contents

Fungal Cell Death

Inhibition of
Fungal Growth
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Fungal Culture

Prepare standardized
fungal inoculum

Prepare serial dilutions of
10-Undecynoic acid in

appropriate broth (e.g., RPMI)

Inoculate microtiter plate
wells with fungal suspension

and acid dilutions

Incubate under
specific conditions
(temperature, time)

Determine MIC:
Lowest concentration showing

significant growth inhibition

Results
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [10-Undecynoic Acid: A Technical Guide to its
Antimicrobial and Antifungal Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1208590#antimicrobial-and-antifungal-properties-of-
10-undecynoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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